Cas no 80844-04-8 (1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e)

1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e structure
80844-04-8 structure
Product name:1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e
CAS No:80844-04-8
MF:C24H24Cl2O2
MW:415.352165222168
CID:986156
PubChem ID:3067158

1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e Chemical and Physical Properties

Names and Identifiers

    • 1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzen e
    • DTXSID901001571
    • Benzene, 1-((2-(3,4-dichlorophenyl)-2-methylbutoxy)methyl)-3-phenoxy-
    • 1-((2-(3,4-Dichlorophenyl)-2-methylbutoxy)methyl)-3-phenoxybenzene
    • 1,2-DICHLORO-4-{2-METHYL-1-[(3-PHENOXYPHENYL)METHOXY]BUTAN-2-YL}BENZENE
    • 1,2-dichloro-4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]butan-2-yl]benzene
    • SCHEMBL9558212
    • 80844-04-8
    • Inchi: InChI=1S/C24H24Cl2O2/c1-3-24(2,19-12-13-22(25)23(26)15-19)17-27-16-18-8-7-11-21(14-18)28-20-9-5-4-6-10-20/h4-15H,3,16-17H2,1-2H3
    • InChI Key: UPXSOQYAYJCLOD-UHFFFAOYSA-N
    • SMILES: CCC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

  • Exact Mass: 414.1153354g/mol
  • Monoisotopic Mass: 414.1153354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 8.3

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